Cas no 2274866-16-7 (Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate
• CAS No: 2274866-16-7
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6284053
• PubChem ID: 165715393
• Update Time: 2025-09-26

Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2274866-16-7
• EN300-4806073
• tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate
• Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-8(6-12)9(13)7-15-4/h8-9,13H,5-7H2,1-4H3
• InChI Key： UQNXZURSNOGHNP-UHFFFAOYSA-N
• SMILES： OC(COC)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate

Research Brief on Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate (CAS: 2274866-16-7) in Chemical Biology and Pharmaceutical Applications

The compound Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate (CAS: 2274866-16-7) has recently emerged as a promising intermediate in pharmaceutical synthesis and chemical biology research. This azetidine derivative has attracted significant attention due to its unique structural features that make it valuable for drug discovery programs, particularly in the development of novel bioactive molecules targeting neurological disorders and metabolic diseases.

Recent studies have focused on the synthetic applications of this compound as a building block for complex molecular architectures. The presence of both hydroxyl and methoxy functional groups on the azetidine ring provides multiple points for chemical modification, enabling the creation of diverse molecular libraries. Researchers at several leading pharmaceutical companies have incorporated this scaffold into their fragment-based drug discovery platforms.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 2274866-16-7 in the synthesis of selective kinase inhibitors. The azetidine core was shown to confer improved metabolic stability compared to similar pyrrolidine-based compounds, while maintaining target binding affinity. This finding has important implications for the development of next-generation kinase modulators with enhanced pharmacokinetic properties.

Another significant application has been in the field of PROTAC (Proteolysis Targeting Chimera) development. The structural rigidity of the azetidine ring in Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate makes it particularly suitable as a linker component in these bifunctional molecules. Recent preclinical data suggest that derivatives incorporating this scaffold show improved cellular permeability and target engagement compared to traditional polyethylene glycol-based linkers.

The compound has also shown promise in radiopharmaceutical applications. A 2024 study in Nuclear Medicine and Biology reported successful labeling of 2274866-16-7 derivatives with fluorine-18 for PET imaging applications. The researchers noted that the methoxy group could be readily modified for radiolabeling without compromising the overall molecular stability, opening new possibilities for diagnostic agent development.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate. A team at MIT reported a continuous flow synthesis method in 2023 that improved yield by 35% compared to traditional batch processes while reducing hazardous waste generation. This green chemistry approach aligns with the pharmaceutical industry's increasing emphasis on sustainable manufacturing practices.

Looking forward, the unique properties of this compound suggest it will continue to play an important role in medicinal chemistry. Ongoing research is exploring its potential in developing covalent inhibitors, where the hydroxyl group can serve as a handle for attaching reactive warheads. Additionally, its application in peptide mimetics and macrocyclic compounds is an active area of investigation that may yield novel therapeutic candidates in the coming years.